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Compound of Interest

Compound Name: 3,3-Dichloropentane

Cat. No.: B14706301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Dichloropentane, including its
chemical identifiers, physicochemical properties, a representative synthesis protocol, and
safety information. This document is intended to serve as a valuable resource for professionals
in the fields of chemical research and drug development.

Chemical Identifiers and Properties

3,3-Dichloropentane is a geminal dihalide, a class of organic compounds that are valuable
intermediates in organic synthesis. The following tables summarize its key identifiers and
physicochemical properties.

Table 1: Chemical Identifiers for 3,3-Dichloropentane[1]

[2]
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Identifier Value

CAS Number 21571-91-5

IUPAC Name 3,3-dichloropentane

Molecular Formula C5H10CI2

SMILES Ccc(coycnal

InChi INChl=1S/C5H10CI2/c1-3-5(6,7)4-2/h3-4H2,1-
2H3

InChlKey MOUDFOLIRVUWKC-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 3,3-

Dichloropentane

Property Value Source
Molecular Weight 141.04 g/mol [1]
Density 1.049 g/cm? (estimate) [2]
Boiling Point 130.85 °C [2]
Melting Point -75.05 °C (estimate) [2]
Refractive Index 1.4400 [2]
Kovats Retention Index (polar

1074 [3]
column)
Kovats Retention Index (non-

857 [4]

polar column)

Synthesis of 3,3-Dichloropentane

The primary method for the synthesis of 3,3-Dichloropentane is the reaction of 3-pentanone
with a chlorinating agent such as phosphorus pentachloride (PCI5). This reaction results in the
formation of a geminal dichloride by replacing the carbonyl oxygen with two chlorine atoms.[5]

[6]
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3-Pentanone + PCI5 Reaction 3,3-Dichloropentane
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Caption: Synthesis of 3,3-Dichloropentane from 3-Pentanone.

Representative Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of 3,3-Dichloropentane is not
readily available in the cited literature, a representative procedure can be outlined based on the
general reaction of ketones with phosphorus pentachloride.[7][8]

Materials:

e 3-Pentanone

e Phosphorus pentachloride (PCI5)

o Anhydrous diethyl ether or other suitable inert solvent
* Ice bath

e Round-bottom flask with a reflux condenser and a dropping funnel
e Separatory funnel

e Sodium bicarbonate solution (saturated)

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Rotary evaporator

« Distillation apparatus

Procedure:
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Reaction Setup: In a dry round-bottom flask equipped with a stirrer, reflux condenser, and a
dropping funnel, place a solution of 3-pentanone in an anhydrous inert solvent like diethyl
ether. The apparatus should be protected from atmospheric moisture.

Addition of PCI5: Cool the flask in an ice bath. Slowly add phosphorus pentachloride to the
stirred solution of 3-pentanone. The addition should be done portion-wise or as a solution in
the same solvent to control the exothermic reaction.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then gently reflux for a period of time to ensure the reaction goes to
completion. The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture and carefully pour it over crushed
ice to decompose the excess PCI5 and the byproduct phosphoryl chloride (POCI3).

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash
it sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining
acid), and finally with brine.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like
magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent
under reduced pressure using a rotary evaporator.

Purification: The crude 3,3-Dichloropentane can be purified by fractional distillation under
reduced pressure.

Spectroscopic Data

While readily available spectra for 3,3-Dichloropentane are limited, the expected NMR data
can be predicted based on its structure. The NIST WebBook indicates the availability of mass
spectrometry and gas chromatography data.[3][4]

e 1H NMR: The proton NMR spectrum of 3,3-Dichloropentane is expected to be simple due to
the molecule's symmetry. It should exhibit a triplet corresponding to the two methyl (CHs)
groups and a quartet for the two methylene (CHz) groups.
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e 13C NMR: The carbon NMR spectrum is also expected to be simple, showing signals for the
methyl carbons, the methylene carbons, and the quaternary carbon bonded to the two

chlorine atoms.

o Mass Spectrometry: Data is available through the NIST Mass Spectrometry Data Center.[1]

Safety and Handling

3,3-Dichloropentane is a chlorinated hydrocarbon and should be handled with appropriate

safety precautions.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,
eyes, and clothing. Avoid inhalation of vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields, and a lab coat.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Logical Relationship of Identifiers

The various chemical identifiers for 3,3-Dichloropentane are interconnected and provide
different ways to describe the same molecule.
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Caption: Interrelationship of 3,3-Dichloropentane Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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